MAGE-1 (90-104)

• sequence: TSCILESLFRAVITK
• source: Homo sapiens (human)
• synonym: Melanoma-associated antigen 1 (90-104); MAGE-1 (90-104)

Description

Melanoma-associated antigen 1;  MAGE-1

Scientific Research Applications

1. MAGE in Social Network Analysis

MAGE, initially designed for molecular displays, shows potential in social network analysis. Freeman, Webster, and Kirke (1998) explored its application in examining structural properties of social networks, like friendship choices in college residences and peer choices among teenagers (Freeman, Webster, & Kirke, 1998).

2. MAGE in Genome Engineering

Singh and Braddick (2015) discussed the expansion of the genome engineering toolkit, highlighting MAGE's role in studying gene functions in cellular networks and aiding in protein, drug, chemical, and biofuel over-production. MAGE offers a simple, efficient tool for gene manipulation, crucial for strain engineering (Singh & Braddick, 2015).

3. MAGE in Physics Simulation

Boswell et al. (2010) described MaGe, a software for simulating the response of low-radioactive background detectors to ionizing radiation. This simulation is vital in neutrinoless double-beta decay experiments, like Majorana and Gerda, using high-purity germanium detectors (Boswell et al., 2010).

4. MAGE in Biosynthesis Optimization

Wang et al. (2012) described 'coselection' MAGE (CoS-MAGE) for optimizing biosynthesis of aromatic amino acid derivatives. This involves inserting multiple T7 promoters into genomic operons, showcasing MAGE's application in studying gene networks (Wang et al., 2012).

5. MAGE in Microbial Genome Annotation

Vallenet et al. (2006) presented Magnifying Genomes (MaGe), a system for microbial genome annotation. MaGe integrates annotation data from bacterial genomes, assisting in gene coding re-annotation and metabolic pathway reconstruction, thus facilitating genome annotation projects (Vallenet et al., 2006).

6. MAGE in Genome Editing

Gallagher et al. (2014) explored MAGE as a method for in vivo genome editing in Escherichia coli, highlighting its role in generating combinatorial genetic diversity in cell populations. This makes MAGE a crucial tool for genome-wide editing projects (Gallagher et al., 2014).

7. MAGE in Directed Evolution

Wang et al. (2009) described MAGE's application in programming and evolving cells. By targeting numerous locations on the chromosome, MAGE creates genomic diversity, optimizing pathways for overproducing valuable compounds like lycopene (Wang et al., 2009).

8. MAGE in Micro-Anode-Guided Electroplating

Ciou, Hwang, and Lin (2015) used a MAGE system for fabricating two-dimensional microstructures, demonstrating MAGE's application in microfabrication and theoretical modeling (Ciou, Hwang, & Lin, 2015).

9. MAGE in Model Checking

Bakewell and Ghica (2007) developed Mage, a model checker based on game semantics, showcasing its application in computational techniques for norm-based interactions and coordination components in agent environments (Bakewell & Ghica, 2007).

10. MAGE-1 in Immunotherapy

Traversari et al. (1992) identified a nonapeptide encoded by human gene MAGE-1, recognized on HLA-A1 by cytolytic T lymphocytes, suggesting potential in tumor immunotherapy (Traversari et al., 1992).